Cas no 2361633-92-1 (5-Bromo-4,4,5,5-tetrafluoropentan-2-one)

• Product Name: 5-Bromo-4,4,5,5-tetrafluoropentan-2-one
• CAS No: 2361633-92-1
• MF: C₅H₅BrF₄O
• MW: 236.990215063095
• CID: 5790256
• PubChem ID: 139026490
• Update Time: 2023-12-26

5-Bromo-4,4,5,5-tetrafluoropentan-2-one Chemical and Physical Properties

Names and Identifiers

• MFCD32066180
• EN300-7434449
• 5-Bromo-4,4,5,5-tetrafluoropentan-2-one
• 2361633-92-1
• 2-Pentanone, 5-bromo-4,4,5,5-tetrafluoro-

• Inchi： 1S/C5H5BrF4O/c1-3(11)2-4(7,8)5(6,9)10/h2H2,1H3
• InChI Key： DSIHQHPEQQJYOU-UHFFFAOYSA-N
• SMILES： BrC(C(CC(C)=O)(F)F)(F)F

Computed Properties

• Exact Mass: 235.94599g/mol
• Monoisotopic Mass: 235.94599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.654±0.06 g/cm3(Predicted)
• Boiling Point: 136.2±40.0 °C(Predicted)